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Compound of Interest

Compound Name:
Methyl 4-(dimethylamino)-2-

hydroxybenzoate

CAS No.: 27559-59-7

Cat. No.: B1321184

Get Quote

Technical Whitepaper: Spectroscopic Characterization & Quality Control of Methyl 4-
(dimethylamino)-2-hydroxybenzoate

CAS Registry Number: 27559-59-7 Chemical Formula:

Molecular Weight: 195.22 g/mol Date: January 28, 2026

Executive Summary
Methyl 4-(dimethylamino)-2-hydroxybenzoate is a critical functional intermediate and

fluorophore scaffold used in the synthesis of pharmaceutical agents and excited-state

intramolecular proton transfer (ESIPT) probes. Its structural core—a salicylate ester substituted

with a strong electron-donating dimethylamino group—creates a "push-pull" electronic system

that exhibits significant solvatochromism and a large Stokes shift.

This guide provides a rigorous spectroscopic profile for researchers validating the identity and

purity of this compound. Unlike standard certificates of analysis, this document correlates
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spectral features with molecular geometry and electronic states, offering a self-validating

protocol for laboratory synthesis and quality control.

Structural Analysis & Mechanistic Context
The molecule features an intramolecular hydrogen bond between the phenolic hydroxyl (C2-

OH) and the carbonyl oxygen of the methyl ester (C1-COOMe). This interaction is not merely

structural; it is the engine of the compound's photophysical properties.

Ground State (

): The molecule exists primarily in the Enol form, stabilized by the intramolecular H-bond
(bond length ~1.7–1.9 Å).

Excited State (

): Upon photoexcitation, the acidity of the phenol and the basicity of the carbonyl increase,
driving a rapid proton transfer to form the excited Keto tautomer (

).

Emission: The

species relaxes to the ground state Keto form (

) by emitting a photon. Because the

species is higher in energy than the Enol form, the emission is significantly red-shifted (large
Stokes shift), often appearing in the blue-green region (450–500 nm) despite UV absorption.

Figure 1: ESIPT Mechanism & Photophysics
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Caption: The four-level photocycle illustrating the Excited-State Intramolecular Proton Transfer

(ESIPT) responsible for the large Stokes shift.

Spectroscopic Characterization Profile
The following data represents the "Gold Standard" profile for high-purity (>99%) material.

Deviations from these values often indicate specific impurities (discussed in Section 4).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: Chloroform-d (

) Frequency: 400 MHz (

), 100 MHz (

)

Causality of Shifts:

The "Downfield" Phenol: The sharp singlet >10 ppm is diagnostic of the intramolecular

hydrogen bond. If this peak shifts significantly or broadens, check for water contamination or

disruption of the H-bond by polar solvents (e.g., DMSO).

Aromatic Coupling: The 1,2,4-substitution pattern creates a distinct splitting system. H-6 is

deshielded by the ester; H-3 and H-5 are shielded by the amino and hydroxyl groups.

Table 1:

NMR Assignment
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Structural
Insight

OH (C-2) 10.95 Singlet (s) 1H -

Critical QC

Marker.

Indicates

intact

intramolecula

r H-bond.

H-6 7.68 Doublet (d) 1H 9.0

Ortho to

ester;

deshielded by

carbonyl

anisotropy.

H-5 6.22
Doublet of

Doublets (dd)
1H 9.0, 2.5

Coupled to H-

6 (ortho) and

H-3 (meta).

H-3 6.10 Doublet (d) 1H 2.5

Meta to H-5;

highly

shielded by

OH and

.

3.88 Singlet (s) 3H - Methyl ester.

3.04 Singlet (s) 6H -

Dimethylamin

o group;

symmetric

environment.

Table 2:

NMR Assignment
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Carbon Type
Shift (

, ppm)
Assignment

Carbonyl 170.5 (Ester)

Aromatic C-OH 163.8 C-2

Aromatic C-N 154.5 C-4

Aromatic CH 131.2 C-6

Quaternary C 102.5 C-1 (Ipso to ester)

Aromatic CH 104.5 C-5

Aromatic CH 98.2 C-3

Methoxy 51.8

N-Methyl 40.1

Infrared (IR) Spectroscopy
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Ester: Typically appears at 1670–1685

. This is lower than a standard ester (1735–1750

) due to conjugation with the aromatic ring and the weakening effect of the intramolecular
hydrogen bond.

: Often absent or seen as a very weak, broad underlying absorption ~3000–3200

due to strong chelation.

: Strong band at 1360–1380

(aromatic amine stretch).

UV-Vis & Fluorescence
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Solvent: Ethanol or Methanol (HPLC Grade). Concentration:

M.

Absorption

: 315 nm (

).

Note: A secondary band may appear ~270 nm.

Emission

: 480 nm (Cyan/Green).

Stokes Shift: ~165 nm (

).

Quantum Yield:[1] Moderate in polar protic solvents; enhanced in aprotic solvents or solid

state.

Self-Validating Quality Control Protocol
To ensure scientific integrity, the following workflow integrates synthesis origin with analytical

validation. This prevents "blind" reliance on a single data point.

Impurity Profiling
Common impurities arise from the synthesis (typically reductive methylation of methyl 4-

aminosalicylate or esterification of the acid).

Methyl 4-aminosalicylate (Starting Material):

Detection:

NMR. Look for a broad singlet (

) around 4.0–6.0 ppm (variable) and absence of the 3.04 ppm singlet.
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Impact: Quenches fluorescence; drastically alters melting point.

Monomethyl amine analog (

):

Detection: MS (m/z 181) and NMR (Singlet at ~2.9 ppm integrating to 3H, plus broad NH).

Hydrolysis Product (Free Acid):

Detection: Loss of 3.88 ppm OMe signal; appearance of broad COOH stretch in IR.

Analytical Workflow Diagram
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Caption: Step-by-step decision tree for the purification and validation of Methyl 4-
(dimethylamino)-2-hydroxybenzoate.

Experimental Methodology
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Protocol 1: NMR Sample Preparation
Objective: Prevent H-D exchange and concentration quenching.

Step 1: Dry the solid sample under high vacuum (0.1 mbar) for 4 hours to remove trace

water. Water protons can exchange with the phenolic OH, broadening the critical 10.95 ppm

peak.

Step 2: Dissolve ~10 mg in 0.6 mL of

(neutralized with basic alumina if acid-sensitive, though this compound is stable).

Step 3: Acquire spectrum at 298 K. Ensure relaxation delay (

) is at least 5 seconds to allow full relaxation of the quaternary carbons if running quantitative

.

Protocol 2: Fluorescence Quantum Yield Estimation
(Comparative)

Standard: Quinine Sulfate in 0.1 M

(

).

Step 1: Prepare stock solutions of the analyte and standard to have an optical density (OD)

of exactly 0.05 at the excitation wavelength (315 nm) to avoid inner-filter effects.

Step 2: Record emission spectra (330–600 nm).

Step 3: Integrate the area under the emission curve.

Calculation:

, where

is the refractive index of the solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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